6-Ethyl-2-(2-(ethylsulfonyl)benzamido)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxamide hydrochloride

• IUPAC Name: 6-ethyl-2-[(2-ethylsulfonylbenzoyl)amino]-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxamide;hydrochloride
• InChI: InChI=1S/C19H23N3O4S2.ClH/c1-3-22-10-9-12-14(11-22)27-19(16(12)17(20)23)21-18(24)13-7-5-6-8-15(13)28(25,26)4-2;/h5-8H,3-4,9-11H2,1-2H3,(H2,20,23)(H,21,24);1H
• InChI Key: RENCOOPNKBEZFR-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCC2=C(C1)SC(=C2C(=O)N)NC(=O)C3=CC=CC=C3S(=O)(=O)CC.Cl
• Molecular Formula: C19H24ClN3O4S2
• Molecular Weight: 458.0 g/mol

Description

6-Ethyl-2-(2-(ethylsulfonyl)benzamido)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxamide hydrochloride is a useful research compound. Its molecular formula is C19H24ClN3O4S2 and its molecular weight is 457.99. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Molecular Properties

Research has explored the synthesis of novel pyrido and thieno derivatives, which are structurally related to the mentioned compound, highlighting their potential in creating new chemical entities with diverse biological activities. For example, studies on the synthesis of novel pyrido[3′,2′:4,5]thieno[3,2-d]pyrimidines and pyrido[3″,2″:4′,5′]thieno[3′,2′:4,5]pyrimido[l,6-a]benzimidazoles have shown the versatility of these scaffolds in generating compounds with potential therapeutic applications (Bakhite, Al‐Sehemi, & Yamada, 2005).

Antimycobacterial Activity

A significant area of research has focused on the development of tetrahydrothieno[2,3-c]pyridine-3-carboxamide derivatives as inhibitors of Mycobacterium tuberculosis pantothenate synthetase, demonstrating their potential as novel antimycobacterial agents. One study described the synthesis and evaluation of 26 derivatives, identifying compounds with potent in vitro activities against Mycobacterium tuberculosis and minimal cytotoxicity, offering insights into their mechanism of action and structural optimization for enhanced activity (Samala et al., 2014).

Anticholinesterase Activity

Research into N-benzyltetrahydropyrido-anellated thiophene derivatives, which share a core structural motif with the compound , has uncovered their potential as anticholinesterase agents. These studies offer a foundation for developing new treatments for diseases characterized by cholinesterase dysfunction, such as Alzheimer's disease (Pietsch, Nieger, & Gütschow, 2007).

Antimicrobial Activity

Several studies have synthesized and evaluated the antimicrobial activity of pyridothienopyrimidines and related compounds, highlighting the antimicrobial potential of thieno and pyrido derivatives. These compounds have shown activity against various bacterial strains, suggesting their utility in addressing antibiotic resistance (Abdel-rahman, Bakhite, & Al-Taifi, 2004).